Cas no 160892-06-8 (5-bromobenzene-1,3-dicarboxamide)
160892-06-8 structure
Product Name:5-bromobenzene-1,3-dicarboxamide
CAS No:160892-06-8
MF:C8H7BrN2O2
MW:243.057380914688
CID:1340767
PubChem ID:21782727
Update Time:2025-04-20
5-bromobenzene-1,3-dicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromobenzene-1,3-dicarboxamide
- 5-bromo-1,3-benzenedicarboxamide
- SY297839
- SCHEMBL1824174
- 5-bromoisophthalamide
- DB-397992
- 160892-06-8
-
- Inchi: 1S/C8H7BrN2O2/c9-6-2-4(7(10)12)1-5(3-6)8(11)13/h1-3H,(H2,10,12)(H2,11,13)
- InChI Key: DJXPGIBWWMREIX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(N)=O)C=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 241.96900
- Monoisotopic Mass: 241.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 86.18000
- LogP: 2.04750
5-bromobenzene-1,3-dicarboxamide Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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